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Compound of Interest

Compound Name: Co-MOF-74

Cat. No.: B13728145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocol for the solvothermal

synthesis of Cobalt-based Metal-Organic Framework-74 (Co-MOF-74), also known as CPO-27-

Co. This material has garnered significant interest for its potential applications in gas storage

and separation, catalysis, and notably, in the field of drug delivery due to its ordered porous

structure and the presence of open metal sites.[1][2][3][4][5]

Core Concepts and Material Properties
Co-MOF-74 is a crystalline, porous material constructed from cobalt(II) ions coordinated to 2,5-

dihydroxyterephthalic acid (DHTA or H₄DOBDC) organic linkers.[6][7] The resulting structure

features one-dimensional hexagonal channels with exposed cobalt sites, which are crucial for

its adsorptive and catalytic properties.[1] The material typically exhibits a rod-like crystal

morphology.[1] The activation process, which involves the removal of solvent molecules from

the pores, is critical to expose these open metal sites and achieve high surface area and

porosity.[8][9][10][11]

Experimental Protocol: Solvothermal Synthesis of
Co-MOF-74
This protocol is a synthesis of methodologies reported in the literature.[1][6][12]
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Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

2,5-dihydroxyterephthalic acid (DHTA, H₄DOBDC)

N,N-Dimethylformamide (DMF)

Ethanol (EtOH)

Methanol (MeOH)

Deionized water (H₂O)

Equipment:

Teflon-lined stainless-steel autoclave (e.g., 60 mL)

Ultrasonicator

Oven

Centrifuge

Vacuum oven or Schlenk line for activation

Procedure:

Precursor Solution Preparation:

Dissolve 0.713 g (2.45 mmol) of Co(NO₃)₂·6H₂O in a 60 mL mixture of DMF, EtOH, and

H₂O with a 1:1:1 volumetric ratio.[1][12]

To this solution, add 0.145 g (0.73 mmol) of 2,5-dihydroxyterephthalic acid.[1][12]

Ultrasonicate the resulting suspension until the solution becomes clear.[1][12]

Solvothermal Reaction:

Transfer the clear solution into a 60 mL Teflon-lined autoclave.
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Heat the sealed autoclave in an oven at 121 °C for 24 hours.[1][12]

Product Isolation and Washing:

After 24 hours, cool the autoclave to room temperature.

Collect the precipitate by centrifugation.[1][12]

Wash the collected solid with fresh methanol three times to exchange the solvent and

remove unreacted precursors.[1][12]

Drying and Activation:

Dry the washed solid under reduced pressure.[1]

Activate the material by heating under vacuum. A common activation procedure involves

heating at 160 °C for 4 hours.[1] Another approach is a high-temperature activation at 300

°C to ensure the complete removal of coordinated solvent molecules like DMF.[8][10] The

activation step is crucial for creating open metal sites.[8][9][10][11]

Data Presentation: Physicochemical Properties of
Co-MOF-74
The following table summarizes key quantitative data for Co-MOF-74 as reported in the

literature. These values can be used as benchmarks for successful synthesis.
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Property Value Source

Crystallographic Data

Crystal System Hexagonal [1]

Space Group P-31c [7]

Porosity and Surface Area

BET Surface Area ~1100 - 1300 m²/g [6]

Pore Diameter ~1.1 - 1.2 nm [1]

Thermal Stability

Decomposition Temperature > 350 °C (in N₂) [12]

Adsorption Capacity

CO Adsorption (298 K, 1 bar) 6.07 mmol/g [8]

Mandatory Visualization: Experimental Workflow
and Logical Relationships
The following diagrams illustrate the solvothermal synthesis workflow and the logical

relationship between the synthesis steps and the final product characteristics.

Reagents:
Co(NO₃)₂·6H₂O

2,5-dihydroxyterephthalic acid
DMF/EtOH/H₂O

Mixing & Ultrasonication Solvothermal Reaction
(121°C, 24h)

Cooling to
Room Temperature Centrifugation Methanol Washing (3x) Drying

(Reduced Pressure)
Activation

(Vacuum Heating) Activated Co-MOF-74

Click to download full resolution via product page

Caption: Workflow for the solvothermal synthesis of Co-MOF-74.
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Caption: Relationship between synthesis steps and Co-MOF-74 properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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